Cas no 74927-05-2 (Benzaldehyde, 2-(methoxymethoxy)-3-(1-methylethyl)-)

• Product name: Benzaldehyde, 2-(methoxymethoxy)-3-(1-methylethyl)-
• CAS No: 74927-05-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1771249

Benzaldehyde, 2-(methoxymethoxy)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(methoxymethoxy)-3-(1-methylethyl)-
• 3-isopropyl-2-(methoxymethoxy)benzaldehyde

• Inchi： 1S/C12H16O3/c1-9(2)11-6-4-5-10(7-13)12(11)15-8-14-3/h4-7,9H,8H2,1-3H3
• InChI Key： OKCGXFFOGQICLT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(C(C)C)=C1OCOC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 318.1±42.0 °C(Predicted)
• PSA: 35.53